Cas no 1521054-11-4 (6-Fluoro-3-methoxy-1H-indazole)

• Product Name: 6-Fluoro-3-methoxy-1H-indazole
• CAS No: 1521054-11-4
• MF: C₈H₇FN₂O
• MW: 166.152384996414
• CID: 4820913
• PubChem ID: 83805002
• Update Time: 2025-06-14

6-Fluoro-3-methoxy-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-3-methoxy-1H-indazole

• Inchi： 1S/C8H7FN2O/c1-12-8-6-3-2-5(9)4-7(6)10-11-8/h2-4H,1H3,(H,10,11)
• InChI Key： WSRRSPVZFMWUGS-UHFFFAOYSA-N
• SMILES： FC1C=CC2C(=NNC=2C=1)OC

Computed Properties

• Exact Mass: 166.05424101g/mol
• Monoisotopic Mass: 166.05424101g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 37.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 6-Fluoro-3-methoxy-1H-indazole

Comprehensive Overview of 6-Fluoro-3-methoxy-1H-indazole (CAS No. 1521054-11-4): Properties, Applications, and Research Insights

6-Fluoro-3-methoxy-1H-indazole (CAS No. 1521054-11-4) is a fluorinated indazole derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and versatile reactivity. As a heterocyclic compound, it serves as a critical building block in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and G-protein-coupled receptor (GPCR) modulators. Its molecular formula, C₈H₇FN₂O, and precise chemical structure make it a valuable intermediate for drug discovery programs targeting inflammation, oncology, and central nervous system disorders.

The growing demand for fluorinated indazoles like 6-Fluoro-3-methoxy-1H-indazole is driven by their enhanced metabolic stability and membrane permeability, key attributes in modern medicinal chemistry. Researchers frequently explore its structure-activity relationships (SAR) to optimize lead compounds, addressing challenges such as selectivity and off-target effects. Recent publications highlight its role in the design of JAK/STAT pathway inhibitors, a hot topic in autoimmune disease therapeutics. Additionally, its methoxy group offers opportunities for further derivatization, aligning with trends in fragment-based drug design (FBDD).

From a synthetic perspective, CAS No. 1521054-11-4 is typically prepared via palladium-catalyzed cross-coupling reactions or nucleophilic aromatic substitution (S_NAr) strategies. Its fluoro-substituted aromatic ring enhances electron-withdrawing properties, facilitating reactions like Suzuki-Miyaura couplings—a technique widely discussed in green chemistry forums. Analytical characterization via NMR spectroscopy (particularly ¹⁹F-NMR) and high-resolution mass spectrometry (HRMS) confirms its purity, a critical factor for regulatory compliance in Good Manufacturing Practice (GMP) settings.

Beyond pharmaceuticals, 6-Fluoro-3-methoxy-1H-indazole finds niche applications in material science, where its fluorescence properties are investigated for sensor development. This aligns with the surge in interest around small-molecule probes for biomedical imaging. Environmental considerations are also paramount; studies on its biodegradation pathways and ecotoxicological profiles address concerns raised by regulatory bodies like the EPA and REACH.

In summary, 6-Fluoro-3-methoxy-1H-indazole exemplifies the convergence of drug discovery, synthetic methodology, and applied chemistry. Its CAS No. 1521054-11-4 serves as a pivotal identifier for researchers navigating chemical databases like SciFinder or PubChem. As the scientific community prioritizes precision medicine and sustainable synthesis, this compound’s relevance will only amplify, making it a staple in both academic and industrial laboratories.